N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride
Overview
Description
N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride, also known as DEBE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DEBE is a member of the phenethylamine class of compounds and is structurally related to other psychoactive substances such as amphetamines and cathinones.
Mechanism of Action
The exact mechanism of action of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride is not fully understood, but it is believed to act primarily as a reuptake inhibitor of certain neurotransmitters such as dopamine and norepinephrine. This results in an increase in the levels of these neurotransmitters in the brain, which in turn produces the observed effects on mood and behavior.
Biochemical and Physiological Effects
In addition to its antidepressant effects, N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has also been shown to have a number of other biochemical and physiological effects. For example, it has been shown to increase heart rate and blood pressure in animal models, as well as to produce a mild stimulant effect similar to that of amphetamines.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride for use in laboratory experiments is that it is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride is that it is a psychoactive substance, which means that it must be handled with care and used only in accordance with appropriate safety protocols.
Future Directions
There are many potential future directions for research on N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride. One area of interest is in the development of new antidepressant drugs based on the structure of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride. Another potential application is in the treatment of attention deficit hyperactivity disorder (ADHD), as N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been shown to have a stimulant effect similar to that of amphetamines. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride and its potential effects on various neurotransmitter systems in the brain.
Scientific Research Applications
N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been the subject of numerous scientific studies due to its potential applications in the treatment of various medical conditions. One of the most promising areas of research is in the treatment of depression and anxiety disorders. N-(3,5-dichloro-4-ethoxybenzyl)ethanamine hydrochloride has been shown to have a significant antidepressant effect in animal models, and it is believed that this effect is due to its ability to increase the levels of certain neurotransmitters in the brain.
properties
IUPAC Name |
N-[(3,5-dichloro-4-ethoxyphenyl)methyl]ethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2NO.ClH/c1-3-14-7-8-5-9(12)11(15-4-2)10(13)6-8;/h5-6,14H,3-4,7H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZGROUHNLYUZQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC(=C(C(=C1)Cl)OCC)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.